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Compound of Interest

Compound Name: AH13205

Cat. No.: B10773793 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
AH13205 is a selective agonist for the prostanoid EP2 receptor, a class of G-protein coupled

receptors. Due to its involvement in various physiological processes, AH13205 is a valuable

tool in pharmacological research and drug development. Accurate and consistent preparation

of stock solutions is the first critical step for reliable experimental results. These application

notes provide a detailed protocol for the preparation, storage, and handling of AH13205 stock

solutions.

Quantitative Data Summary
A summary of the key quantitative data for AH13205 is provided in the table below for quick

reference.
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Parameter Value Source(s)

Molecular Weight 388.55 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1][2][3]

Recommended Solvents
DMSO, Chloroform,

Dichloromethane
[1][2][3]

Storage of Solid Compound

Short term (days to weeks): 0 -

4°C; Long term (months to

years): -20°C

[1]

Storage of Stock Solution

Short term (days to weeks): 0 -

4°C; Long term (months):

-20°C

[1]

Experimental Protocol: Preparation of a 10 mM
AH13205 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AH13205 in Dimethyl

Sulfoxide (DMSO).

Materials:

AH13205 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered with aluminum foil)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Acclimatization: Before opening, allow the vial of AH13205 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Weighing: Tare a clean, dry microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of AH13205 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 3.886 mg of AH13205.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 388.55 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 388.55 g/mol x 0.001 L = 0.003886 g = 3.886 mg

Solvent Addition: Add the calculated volume of DMSO to the microcentrifuge tube containing

the AH13205 powder. For the example above, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly until the AH13205 is completely

dissolved. If necessary, gently warm the solution in a water bath at 37°C for a few minutes to

aid dissolution.

Storage:

For short-term storage (days to weeks), store the stock solution at 0 - 4°C, protected from

light.[1]

For long-term storage (months), aliquot the stock solution into smaller, single-use volumes

to avoid repeated freeze-thaw cycles and store at -20°C.[1]
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Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the AH13205 stock

solution.

Stock Solution Preparation Workflow
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Caption: Workflow for AH13205 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10773793?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

